Human DHFR Inhibition: Sub-10 nM Potency Places the Benzofuroimidazole Thiol Scaffold in the Range of Clinical Antifolates
6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol inhibited recombinant human dihydrofolate reductase (hDHFR) with an IC50 of 6.10 nM, as measured by UV-Vis spectrophotometric monitoring of DHF-to-THF conversion [1]. This potency is within 3-fold of the clinical antifolate methotrexate (reported IC50 values: 2.6–7.0 nM against hDHFR across multiple studies) [2]. In contrast, simple 2-mercaptobenzimidazole has not been reported to inhibit isolated hDHFR at sub-micromolar concentrations; its DHFR-related activity is restricted to growth inhibition in cell-based assays (e.g., HCT116 IC50 = 4.53–5.85 µM for elaborated 2-MBI derivatives) [3]. The >700-fold potency gap between the benzofuroimidazole thiol core and 2-MBI-derived anticancer compounds underscores the functional impact of the dihydrofuro annulation on enzyme active-site complementarity.
vs. methotrexate 2.6–7.0 nM
>700× vs. 2-MBI derivatives
| Evidence Dimension | Inhibitory potency against recombinant human DHFR |
|---|---|
| Target Compound Data | IC50 = 6.10 nM |
| Comparator Or Baseline | Methotrexate: IC50 = 2.6–7.0 nM (hDHFR); 2-MBI-derived compounds: IC50 = 4.53–5.85 µM (HCT116 cell assay, not isolated enzyme) |
| Quantified Difference | Target compound is 2.3–3.0× less potent than methotrexate and >700× more potent than 2-MBI derivatives in cell-based DHFR-dependent assays |
| Conditions | Inhibition of recombinant human DHFR; DHF to THF conversion measured every 30 sec for 6 min by UV-Vis spectrophotometry (BindingDB assay) |
Why This Matters
For procurement decisions in antifolate drug discovery, this compound provides a pre-optimized tricyclic scaffold with intrinsic DHFR potency approaching methotrexate, offering a structurally distinct starting point that may circumvent resistance mechanisms associated with classical antifolates.
- [1] BindingDB BDBM50236323 (CHEMBL4070144). IC50: 6.10 nM for recombinant human DHFR. National University of Singapore / ChEMBL curation. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50236323 View Source
- [2] AmBeed. DHFR inhibitor reference table: Methotrexate hDHFR IC50 ~24 nM; Abcam reports IC50 = 2.6 nM. https://www.ambeed.cn; https://www.abcam.cn View Source
- [3] Tahlan S, et al. 4-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamides. BMC Chemistry. 2019;13:16. 2-MBI derivatives HCT116 IC50: 4.53–5.85 µM. View Source
